Cas no 40154-29-8 (2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid)

• Product Name: 2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid
• CAS No: 40154-29-8
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• MDL: MFCD24479918
• CID: 1088514
• PubChem ID: 21691395
• Update Time: 2025-06-26

2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid
• AK133063
• SCHEMBL3452288
• C75034
• AS-68710
• AKOS022175559
• 2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)aceticacid
• A873444
• 40154-29-8

• MDL： MFCD24479918
• Inchi： 1S/C13H14O3/c1-16-11-5-6-12-9(7-11)3-2-4-10(12)8-13(14)15/h4-7H,2-3,8H2,1H3,(H,14,15)
• InChI Key： LHJAOUWMVAESSA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(CC(=O)O)=CCCC=2C=1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2

Additional information on 2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid

Introduction to 2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic Acid (CAS No. 40154-29-8)

2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid, identified by its Chemical Abstracts Service number CAS No. 40154-29-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a naphthalene derivative with methoxy and acetic acid functional groups, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of these functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and medicinal chemistry.

The structural framework of 2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid consists of a dihydronaphthalene core substituted with a methoxy group at the 6-position and an acetic acid moiety at the 1-position. This configuration imparts a balance of lipophilicity and polarity, making it a versatile scaffold for further chemical modifications. The presence of the methoxy group enhances the molecule's solubility in both polar and non-polar solvents, facilitating its use in various synthetic pathways. Additionally, the acetic acid functionality provides a carboxylate group that can participate in hydrogen bonding interactions, which is crucial for binding to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of naphthalene derivatives due to their structural similarity to many natural products and known bioactive compounds. The compound 2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid has been studied for its potential role in modulating various biological pathways. For instance, research has indicated that naphthalene-based molecules can interact with enzymes and receptors involved in inflammatory responses, making them promising candidates for anti-inflammatory drug development.

One of the most compelling aspects of 2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid is its versatility in synthetic chemistry. The dihydronaphthalene core can be further functionalized through various reactions such as hydroxylation, bromination, or alkylation, allowing chemists to tailor its properties for specific applications. This flexibility has led to several innovative synthetic strategies being developed, which have not only enhanced the accessibility of this compound but also provided new insights into the design of related molecules.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of this compound. Preclinical studies have suggested that derivatives of 2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. These findings have prompted further investigation into developing novel drugs targeting these pathways. Additionally, the compound's ability to cross cell membranes efficiently makes it an attractive candidate for topical applications, where targeted delivery is essential.

The synthesis of 2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid presents both challenges and opportunities for synthetic chemists. The need for high purity and yield requires meticulous optimization of reaction conditions. However, advancements in catalytic methods and green chemistry principles have made it possible to produce this compound more efficiently while minimizing environmental impact. These innovations not only improve the scalability of production but also align with the growing demand for sustainable chemical processes.

In conclusion, 2-(6-Methoxy-3,4-dihydronaphthalen-1-yl)acetic acid (CAS No. 40154-29-8) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable scaffold for designing new drugs targeting various diseases. As research continues to uncover new applications and synthetic strategies for this molecule, it is likely to remain a cornerstone in the field of medicinal chemistry.